Cas no 767318-80-9 (2,2'-(1,4-Phenylene)bis[9-(naphthalen-1-yl)-1,10-phenanthroline])

• Product Name: 2,2'-(1,4-Phenylene)bis[9-(naphthalen-1-yl)-1,10-phenanthroline]
• CAS No: 767318-80-9
• MF: C₅₀H₃₀N₄
• MW: 686.80001115799
• CID: 2801593
• PubChem ID: 59010511
• Update Time: 2025-04-21

2,2'-(1,4-Phenylene)bis[9-(naphthalen-1-yl)-1,10-phenanthroline] Chemical and Physical Properties

Names and Identifiers

• DTXSID50730840
• 2,2'-(1,4-Phenylene)bis[9-(naphthalen-1-yl)-1,10-phenanthroline]
• 767318-80-9
• 1,4-Bis(9-(naphthalen-1-yl)-1,10-phenanthrolin-2-yl)benzene
• SCHEMBL10032245

• Inchi： 1S/C50H30N4/c1-3-11-39-31(7-1)9-5-13-41(39)45-29-25-37-21-19-35-23-27-43(51-47(35)49(37)53-45)33-15-17-34(18-16-33)44-28-24-36-20-22-38-26-30-46(54-50(38)48(36)52-44)42-14-6-10-32-8-2-4-12-40(32)42/h1-30H
• InChI Key： MMHNZYOIXZEFDF-UHFFFAOYSA-N
• SMILES： N1C(=CC=C2C=CC3=CC=C(C4C=CC(=CC=4)C4=CC=C5C=CC6=CC=C(C7=CC=CC8C=CC=CC7=8)N=C6C5=N4)N=C3C=12)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 686.24704697Da
• Monoisotopic Mass: 686.24704697Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 54
• Rotatable Bond Count: 4
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.1
• Topological Polar Surface Area: 51.6Ų